2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine
Overview
Description
2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine (2,4-DCPFPA) is a synthetic molecule that has been used as a research tool in various scientific fields, including pharmacology and biochemistry. It is an analog of the neurotransmitter dopamine and has a range of applications in laboratory experiments and scientific research.
Scientific Research Applications
2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine has been used in a variety of scientific research applications. It has been used to study the effects of dopamine on the brain, as it is an analog of the neurotransmitter. It has also been used to study the effects of dopamine on the cardiovascular system, as well as the effects of dopamine on behavior. In addition, 2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine has been used to study the effects of dopamine on the immune system and to investigate the role of dopamine in addiction.
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various enzymes and receptors in the body .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets, leading to changes in their function .
Biochemical Pathways
Compounds with similar structures have been known to affect various biochemical pathways .
Result of Action
Similar compounds have been known to cause various effects at the molecular and cellular level .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine. For instance, the presence of this compound in wastewater can lead to environmental pollution .
Advantages and Limitations for Lab Experiments
2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is available in a wide range of concentrations. Additionally, it has a high affinity for dopamine receptors, making it useful for studying the effects of dopamine on the body. However, there are some limitations to using 2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine in laboratory experiments. It is not always easy to control the concentration of the compound, and it can be difficult to ensure that the compound is evenly distributed throughout the experiment.
Future Directions
There are a number of potential future directions for 2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine research. One potential direction is to further investigate the effects of 2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine on the immune system. Additionally, further research could be done to explore the effects of 2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine on behavior and to better understand the role of dopamine in addiction. Additionally, further research could be done to better understand the mechanisms of action of 2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine and to develop new methods for synthesizing the compound. Finally, further research could be done to investigate the potential therapeutic applications of 2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine and to develop new uses for the compound.
properties
IUPAC Name |
2-(2,4-dichlorophenyl)-2-fluoropropan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10Cl2FN/c1-9(12,5-13)7-3-2-6(10)4-8(7)11/h2-4H,5,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKKXDTKKADJPRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)(C1=C(C=C(C=C1)Cl)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl2FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-Dichlorophenyl)-2-fluoropropan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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